Cas no 2228317-60-8 (2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one
• CAS No: 2228317-60-8
• MF: C₉H₈F₂O₃S
• MW: 234.219828605652
• CID: 6350948
• PubChem ID: 165979480
• Update Time: 2025-05-24

2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one
• EN300-2003898
• 2228317-60-8

• Inchi： 1S/C9H8F2O3S/c1-15(13,14)7-5-3-2-4-6(7)8(12)9(10)11/h2-5,9H,1H3
• InChI Key： LKXMMEWQBIGJOM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 234.01622161g/mol
• Monoisotopic Mass: 234.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Additional information on 2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one

Research Briefing on 2,2-Difluoro-1-(2-methanesulfonylphenyl)ethan-1-one (CAS: 2228317-60-8)

2,2-Difluoro-1-(2-methanesulfonylphenyl)ethan-1-one (CAS: 2228317-60-8) is a fluorinated aromatic ketone derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and methanesulfonyl functional groups, exhibits potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one as a precursor in the synthesis of selective kinase inhibitors. The research demonstrated that the compound's electron-withdrawing groups enhance its reactivity in nucleophilic substitution reactions, making it a versatile building block for the construction of heterocyclic scaffolds. The study further reported that derivatives of this compound showed promising activity against specific cancer cell lines, with IC50 values in the low micromolar range.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing 2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route that reduces the need for hazardous reagents and minimizes waste generation. This environmentally friendly approach has significant implications for industrial-scale production, addressing both cost and sustainability challenges.

Furthermore, computational studies have shed light on the molecular interactions of this compound. Density functional theory (DFT) calculations revealed that the difluoro and methanesulfonyl moieties contribute to its high binding affinity for certain protein targets. These insights are being leveraged to design next-generation therapeutics with improved pharmacokinetic properties.

In conclusion, 2,2-difluoro-1-(2-methanesulfonylphenyl)ethan-1-one (CAS: 2228317-60-8) represents a promising candidate in medicinal chemistry, with applications spanning from drug discovery to process optimization. Ongoing research continues to explore its full potential, particularly in the context of targeted therapy and sustainable synthesis.